Cas no 459210-90-3 (3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
• CAS No: 459210-90-3
• MF: C₅H₇F₃N₄S
• MW: 212.196089029312
• MDL: MFCD04969121
• CID: 2952167
• PubChem ID: 17024867
• Update Time: 2025-04-21

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(乙基硫代)-5-(三氟甲基)-4H-1,2,4-三唑-4-胺
• 3-(ETHYLTHIO)-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOL-4-AMINE
• 3-(ethylsulfanyl)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine
• BBL039336
• STK313340
• 3-ethylsulfanyl-5-(trifluoromethyl)-1,2,4-triazol-4-amine
• 4H-1,2,4-triazol-4-amine, 3-(ethylthio)-5-(trifluoromethyl)-
• ALBB-021550
• H33066
• 3-(ETHYLSULFANYL)-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOL-4-AMINE
• C5H7F3N4S
• 459210-90-3
• KXLLIQBVEKSPJV-UHFFFAOYSA-N
• EN300-229320
• CS-0215236
• MFCD04969121
• LS-06478
• AKOS000307817
• 845-247-2
• 3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine

• MDL： MFCD04969121
• Inchi： 1S/C5H7F3N4S/c1-2-13-4-11-10-3(12(4)9)5(6,7)8/h2,9H2,1H3
• InChI Key： KXLLIQBVEKSPJV-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(C(F)(F)F)N1N

Computed Properties

• Exact Mass: 212.03435190Da
• Monoisotopic Mass: 212.03435190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 290.7±50.0 °C at 760 mmHg
• Flash Point: 129.6±30.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(Ethylthio)-5-(trifluoromethyl)-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers